Cas no 725702-60-3 (3-(Allyloxy)benzohydrazide)

• Product Name: 3-(Allyloxy)benzohydrazide
• CAS No: 725702-60-3
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 3150626
• PubChem ID: 17380302
• Update Time: 2025-10-28

3-(Allyloxy)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(Allyloxy)benzohydrazide
• 3-allyloxybenzohydrazide
• 3-prop-2-enoxybenzohydrazide
• MFCD06090871
• 3-(prop-2-en-1-yloxy)benzohydrazide
• 725702-60-3
• benzoic acid, 3-(2-propenyloxy)-, hydrazide
• ALBB-025604
• CS-0322547
• VS-01032
• BBL002230
• STK520587
• AKOS003348410

• MDL： MFCD06090871
• Inchi： 1S/C10H12N2O2/c1-2-6-14-9-5-3-4-8(7-9)10(13)12-11/h2-5,7H,1,6,11H2,(H,12,13)
• InChI Key： IALBFDOKWWZYGE-UHFFFAOYSA-N
• SMILES： C(NN)(=O)C1=CC=CC(OCC=C)=C1

Computed Properties

• Exact Mass: 192.089877630Da
• Monoisotopic Mass: 192.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 3-(Allyloxy)benzohydrazide

3-(Allyloxy)benzohydrazide: A Comprehensive Overview

3-(Allyloxy)benzohydrazide, also known by its CAS number 725702-60-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an allyloxy group with a benzohydrazide moiety, making it a versatile molecule with potential applications in drug design and material science. Recent advancements in synthetic methodologies and computational modeling have further highlighted its potential as a building block for more complex molecular architectures.

The synthesis of 3-(Allyloxy)benzohydrazide typically involves multi-step reactions, often leveraging the reactivity of hydrazides and alkenes. Researchers have explored various strategies to optimize the yield and purity of this compound, with particular emphasis on catalytic systems and reaction conditions. For instance, studies have demonstrated that the use of transition metal catalysts can significantly enhance the efficiency of coupling reactions involving this compound, paving the way for its scalable production.

One of the most intriguing aspects of 3-(Allyloxy)benzohydrazide is its ability to participate in a wide range of chemical transformations. Recent studies have shown that this compound can undergo click chemistry reactions, such as azide-alkyne cycloadditions, to form stable heterocyclic structures. These findings underscore its utility in the construction of bioactive molecules and advanced materials. Furthermore, its reactivity towards nucleophilic aromatic substitution has been exploited in the synthesis of functionalized aromatic compounds, which are valuable in pharmaceutical research.

The pharmacological properties of 3-(Allyloxy)benzohydrazide have also garnered attention. Preclinical studies suggest that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory pathways, making it a potential lead candidate for anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways has been investigated, with promising results in vitro models of neurodegenerative diseases.

From a materials science perspective, 3-(Allyloxy)benzohydrazide has been explored as a precursor for generating advanced polymers and hybrid materials. Its ability to form cross-linked networks through reversible covalent bonds has been leveraged in the development of stimuli-responsive materials, which are highly sought after in fields such as sensors and drug delivery systems.

In conclusion, 3-(Allyloxy)benzohydrazide (CAS No: 725702-60-3) is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, reactivity, and potential bioactivity make it an invaluable tool for researchers seeking to advance molecular design and functional materials. As ongoing research continues to uncover new facets of its chemistry and biology, this compound is poised to play an increasingly important role in both academic and industrial settings.